N-[(E)-1-[4-(Dimethylamino)phenyl]-3-[(2E)-2-[(2-hydroxy-5-methylphenyl)methylidene]hydrazinyl]-3-oxoprop-1-en-2-yl]benzamide
N-[(E)-1-[4-(Dimethylamino)phenyl]-3-[(2E)-2-[(2-hydroxy-5-methylphenyl)methylidene]hydrazinyl]-3-oxoprop-1-en-2-yl]benzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0390625
InChI:
InChI=1S/C26H26N4O3/c1-18-9-14-24(31)21(15-18)17-27-29-26(33)23(28-25(32)20-7-5-4-6-8-20)16-19-10-12-22(13-11-19)30(2)3/h4-17,31H,1-3H3,(H,28,32)(H,29,33)/b23-16+,27-17+
SMILES:
CC1=CC(=C(C=C1)O)C=NNC(=O)C(=CC2=CC=C(C=C2)N(C)C)NC(=O)C3=CC=CC=C3
Molecular Formula:
C26H26N4O3
Molecular Weight:
442.5g/mol
N-[(E)-1-[4-(Dimethylamino)phenyl]-3-[(2E)-2-[(2-hydroxy-5-methylphenyl)methylidene]hydrazinyl]-3-oxoprop-1-en-2-yl]benzamide
CAS No.:
Cat. No.: VC0390625
Molecular Formula: C26H26N4O3
Molecular Weight: 442.5g/mol
* For research use only. Not for human or veterinary use.
![N-[(E)-1-[4-(Dimethylamino)phenyl]-3-[(2E)-2-[(2-hydroxy-5-methylphenyl)methylidene]hydrazinyl]-3-oxoprop-1-en-2-yl]benzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C26H26N4O3 |
|---|---|
| Molecular Weight | 442.5g/mol |
| IUPAC Name | N-[(E)-1-[4-(dimethylamino)phenyl]-3-[(2E)-2-[(2-hydroxy-5-methylphenyl)methylidene]hydrazinyl]-3-oxoprop-1-en-2-yl]benzamide |
| Standard InChI | InChI=1S/C26H26N4O3/c1-18-9-14-24(31)21(15-18)17-27-29-26(33)23(28-25(32)20-7-5-4-6-8-20)16-19-10-12-22(13-11-19)30(2)3/h4-17,31H,1-3H3,(H,28,32)(H,29,33)/b23-16+,27-17+ |
| Standard InChI Key | ZTKYDEXEBVTZQY-BQYSLQBPSA-N |
| SMILES | CC1=CC(=C(C=C1)O)C=NNC(=O)C(=CC2=CC=C(C=C2)N(C)C)NC(=O)C3=CC=CC=C3 |
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